Dorzolamide-d5 Maleate

Specification

• Molecular Formula: C10H11D5N2O4S3.C4H4O4
• Molecular Weight: 445.543

Introduction

Chemical Structure and Properties

Dorzolamide-d5 Maleate is characterized by the following properties:

Property	Value
CAS Number	120279-96-1 (unlabelled free base)
Molecular Formula	C10H11D5N2O4S3.C4H4O4
Molecular Weight	445.543
Chemical Name	(4S-trans)-4-(ethylamino)-5,6-dihydro-6-methyl-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide maleate (deuterated)

The compound is structurally identical to dorzolamide except for the replacement of five hydrogen atoms with deuterium atoms. The maleate salt form enhances stability and solubility compared to other salt forms. The parent structure of dorzolamide consists of a thieno[2,3-b]thiopyran core with a sulfonamide group, which is essential for its carbonic anhydrase inhibitory activity.

Analytical Applications

Dorzolamide-d5 Maleate serves as an essential internal standard in analytical methods, particularly in mass spectrometry-based techniques for the quantification of dorzolamide in biological samples.

Mass spectrometric parameters for Dorzolamide-d5 have been established in validated analytical methods:

Parameter	Value
Retention time (min)	1.02
Quantifier MRM transition (m/z)	330.1 > 135.1
Collision voltage (V)	30.0
Collision energy (eV)	30.0
Qualifier MRM transition (m/z)	330.1 > 199.0
Collision voltage (V)	30.0
Collision energy (eV)	18.0

These parameters, derived from validated UHPLC-MS/MS methods, demonstrate the utility of Dorzolamide-d5 as an internal standard for accurate quantification.

Comparison with Dorzolamide Hydrochloride

Dorzolamide is typically used in ophthalmic preparations as the hydrochloride salt. In contrast, Dorzolamide-d5 Maleate utilizes the maleate salt form for enhanced stability as an analytical standard. The following comparison highlights key differences:

Property	Dorzolamide Hydrochloride	Dorzolamide-d5 Maleate
Molecular Formula	C10H16N2O4S3- HCl	C10H11D5N2O4S3.C4H4O4
Molecular Weight	360.91	445.543
Primary Use	Therapeutic agent	Analytical standard
Salt Form	Hydrochloride	Maleate
Isotopic Labeling	None	Five deuterium atoms

Dorzolamide hydrochloride is optically active with a specific rotation of [α] 25°C (C=1, water) = ~-17° at 405 nm. While the isotopic labeling in Dorzolamide-d5 Maleate maintains identical chemical properties, the mass difference allows for differentiation in mass spectrometric analysis.

Research Applications and Studies

Dorzolamide-d5 Maleate plays a critical role in pharmaceutical research, particularly in:

• Development and validation of analytical methods for dorzolamide quantification

• Pharmacokinetic studies of dorzolamide in various biological matrices

• Quality control of pharmaceutical formulations

One significant application is in the development of ultra-high-performance liquid chromatography (UHPLC) methods coupled with tandem mass spectrometry for the simultaneous determination of dorzolamide and its metabolites in biological samples. Such methods are essential for therapeutic drug monitoring and pharmacokinetic studies.

Research has also utilized stable isotope-labeled compounds like Dorzolamide-d5 Maleate in mass spectrometry-based metabolomics, which allows simultaneous tracking of drug metabolism and effects on endogenous metabolism.

Analyte	Concentration Range in Biological Samples
Dorzolamide	4-25 ng/ml
N-deethyl-dorzolamide	1-5 ng/ml

These findings highlight the importance of sensitive analytical methods using appropriate internal standards like Dorzolamide-d5 Maleate.

Future Directions

The continued development of stable isotope-labeled standards like Dorzolamide-d5 Maleate will likely expand in several directions:

• Enhanced sensitivity in bioanalytical methods for pharmacokinetic studies

• Application in metabolomic studies of ophthalmic drugs

• Development of multiplex assays for simultaneous quantification of multiple ophthalmic drugs

As analytical techniques continue to advance, particularly in the field of mass spectrometry, the importance of well-characterized internal standards like Dorzolamide-d5 Maleate will only increase.